Cas no 2172008-44-3 (1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}piperidine-4-carboxylic acid)
1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}piperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}piperidine-4-carboxylic acid
- EN300-1494775
- 1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanoyl}piperidine-4-carboxylic acid
- 2172008-44-3
-
- Inchi: 1S/C27H32N2O5/c1-17(2)23(25(30)29-13-11-18(12-14-29)26(31)32)15-28-27(33)34-16-24-21-9-5-3-7-19(21)20-8-4-6-10-22(20)24/h3-10,17-18,23-24H,11-16H2,1-2H3,(H,28,33)(H,31,32)
- InChI Key: ITGYUZZNMXPGJK-UHFFFAOYSA-N
- SMILES: O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(C)C)N1CCC(C(=O)O)CC1
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 711
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 95.9Ų
1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}piperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1494775-0.05g |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanoyl}piperidine-4-carboxylic acid |
2172008-44-3 | 0.05g |
$2829.0 | 2023-05-26 | ||
| Enamine | EN300-1494775-0.1g |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanoyl}piperidine-4-carboxylic acid |
2172008-44-3 | 0.1g |
$2963.0 | 2023-05-26 | ||
| Enamine | EN300-1494775-0.25g |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanoyl}piperidine-4-carboxylic acid |
2172008-44-3 | 0.25g |
$3099.0 | 2023-05-26 | ||
| Enamine | EN300-1494775-0.5g |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanoyl}piperidine-4-carboxylic acid |
2172008-44-3 | 0.5g |
$3233.0 | 2023-05-26 | ||
| Enamine | EN300-1494775-1.0g |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanoyl}piperidine-4-carboxylic acid |
2172008-44-3 | 1g |
$3368.0 | 2023-05-26 | ||
| Enamine | EN300-1494775-2.5g |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanoyl}piperidine-4-carboxylic acid |
2172008-44-3 | 2.5g |
$6602.0 | 2023-05-26 | ||
| Enamine | EN300-1494775-5.0g |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanoyl}piperidine-4-carboxylic acid |
2172008-44-3 | 5g |
$9769.0 | 2023-05-26 | ||
| Enamine | EN300-1494775-10.0g |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanoyl}piperidine-4-carboxylic acid |
2172008-44-3 | 10g |
$14487.0 | 2023-05-26 | ||
| Enamine | EN300-1494775-50mg |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanoyl}piperidine-4-carboxylic acid |
2172008-44-3 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1494775-100mg |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanoyl}piperidine-4-carboxylic acid |
2172008-44-3 | 100mg |
$2963.0 | 2023-09-28 |
1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}piperidine-4-carboxylic acid Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}piperidine-4-carboxylic acid
Comprehensive Analysis of 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}piperidine-4-carboxylic acid (CAS No. 2172008-44-3)
The compound 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}piperidine-4-carboxylic acid (CAS No. 2172008-44-3) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and manufacturers prioritize this compound due to its stability, reactivity, and compatibility with modern automated peptide synthesizers.
In recent years, the demand for Fmoc-protected amino acid derivatives like this compound has surged, driven by advancements in bioconjugation techniques and the growing interest in therapeutic peptides. The piperidine-4-carboxylic acid moiety enhances its utility in designing peptide-based drugs targeting GPCRs (G-protein-coupled receptors), a hot topic in drug discovery. This aligns with the industry's focus on precision medicine and personalized therapeutics, where such building blocks play a pivotal role.
From a synthetic chemistry perspective, the compound’s branched alkyl chain (3-methylbutanoyl) contributes to improved lipophilicity, a property highly sought after in CNS drug development. Its carboxylic acid functionality allows for further derivatization, enabling researchers to explore prodrug strategies or biodegradable linkers—key areas in ADC (antibody-drug conjugate) research. These features address frequently searched queries like "Fmoc-amino acids for peptide synthesis" or "modified amino acids for drug delivery."
Quality control of CAS No. 2172008-44-3 is paramount, with HPLC and mass spectrometry being standard analytical tools. The compound’s purity (>98%) ensures reproducibility in peptide chain assembly, a concern often raised in pharmaceutical forums. Additionally, its compatibility with green chemistry protocols—such as solvent-free coupling reactions—resonates with the industry’s shift toward sustainable synthesis, a trending topic in academic publications and patent filings.
Beyond peptides, this derivative finds niche applications in material science, particularly in designing self-assembling biomaterials for tissue engineering. Its structural rigidity and functional groups enable precise molecular interactions, a feature highlighted in studies on 3D bioprinting scaffolds. Such interdisciplinary relevance makes it a recurring subject in grant proposals and NIH-funded projects.
In summary, 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}piperidine-4-carboxylic acid exemplifies the intersection of traditional organic chemistry and cutting-edge biomedicine. Its versatility answers pressing needs in drug formulation, diagnostic probes, and smart biomaterials, cementing its status as a staple in high-value chemical inventories.
2172008-44-3 (1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}piperidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)